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Compound of Interest

Compound Name: 4-(4-bromophenyl)-1H-pyrazole

Cat. No.: B1277672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms,

stands as a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a

broad spectrum of pharmacological activities, leading to the development of several successful

drugs. Among these, bromophenyl pyrazole derivatives have emerged as a particularly

promising class of compounds, exhibiting potent anticancer, anti-inflammatory, and

neuroprotective properties. This technical guide provides an in-depth overview of the

therapeutic potential of bromophenyl pyrazoles, focusing on their mechanisms of action,

quantitative efficacy, and the experimental methodologies used to evaluate their activity.

Anticancer Applications
Bromophenyl pyrazole derivatives have shown significant potential in oncology by targeting key

signaling pathways involved in tumor growth, proliferation, and angiogenesis.

Mechanism of Action: Kinase Inhibition
A primary mechanism through which bromophenyl pyrazoles exert their anticancer effects is

the inhibition of protein kinases, which are crucial regulators of cellular signaling.[1] Two key

targets identified are Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial

Growth Factor Receptor-2 (VEGFR-2).[2]
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Overexpression and aberrant activation of EGFR are common in many cancers, leading to

uncontrolled cell proliferation and survival.[3] Similarly, VEGFR-2 is a key mediator of

angiogenesis, the process by which tumors develop new blood vessels to obtain nutrients and

oxygen.[4] By inhibiting these kinases, bromophenyl pyrazoles can simultaneously halt tumor

cell growth and cut off its blood supply.[5]

The following diagram illustrates the general signaling pathways of EGFR and VEGFR-2 and

the inhibitory action of bromophenyl pyrazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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